1-Ethynylcyclohexyl benzoate
Description
1-Ethynylcyclohexyl benzoate is a benzoate ester featuring a cyclohexyl moiety substituted with an ethynyl (-C≡CH) group. Benzoate esters are widely utilized in cosmetics, pharmaceuticals, and polymers due to their stability, solubility, and functional versatility . Safety assessments of its acetate analog, 1-ethynylcyclohexyl acetate, indicate low genotoxicity and exposure levels below threshold-of-toxicological-concern (TTC) values for repeated dose and respiratory toxicity .
Properties
CAS No. |
23293-77-8 |
|---|---|
Molecular Formula |
C15H16O2 |
Molecular Weight |
228.29 g/mol |
IUPAC Name |
(1-ethynylcyclohexyl) benzoate |
InChI |
InChI=1S/C15H16O2/c1-2-15(11-7-4-8-12-15)17-14(16)13-9-5-3-6-10-13/h1,3,5-6,9-10H,4,7-8,11-12H2 |
InChI Key |
PSCIBDKASFWWDB-UHFFFAOYSA-N |
SMILES |
C#CC1(CCCCC1)OC(=O)C2=CC=CC=C2 |
Canonical SMILES |
C#CC1(CCCCC1)OC(=O)C2=CC=CC=C2 |
Other CAS No. |
23293-77-8 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
- Reactivity: Ethyl 4-(dimethylamino) benzoate outperforms methacrylate derivatives in polymerization efficiency, suggesting electron-donating substituents enhance reactivity .
- Safety : Alkyl chain length inversely correlates with acute toxicity in benzoates; methyl/ethyl esters are safer than longer-chain variants .
- Structural Impact : The ethynyl group in this compound may confer unique reactivity but requires further study to confirm applications and toxicity.
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